molecular formula C16H23N3O2 B2512265 1-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)pent-4-en-1-one CAS No. 2034274-78-5

1-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)pent-4-en-1-one

Cat. No. B2512265
CAS RN: 2034274-78-5
M. Wt: 289.379
InChI Key: XOBSQZOLSRPBJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Physical And Chemical Properties Analysis

This compound is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the available resources.

Scientific Research Applications

Metabolism and Excretion Studies

  • Metabolites in Human Urine: Studies on compounds like L-735,524, which share structural similarities such as piperidine derivatives, focus on understanding their metabolism and excretion. For instance, L-735,524, a potent HIV-1 protease inhibitor, undergoes various metabolic pathways including glucuronidation and N-oxidation, with its metabolites being characterized from human urine. These findings highlight the metabolic diversity and pathways drugs can undergo in the human body (Balani et al., 1995).

Pharmacokinetics and Disposition

  • Venetoclax Metabolism: The study of venetoclax, a B-cell lymphoma-2 inhibitor, illustrates the pharmacokinetics and disposition of pharmaceuticals in humans. It undergoes hepatic metabolism, highlighting the liver's role in drug metabolism and the importance of understanding the metabolic pathways for drug development (Liu et al., 2017).

Bioavailability Enhancers

  • Black Pepper's Impact on Iron Absorption: Research into compounds found in black pepper, such as piperine, and their ability to enhance the bioavailability of nutrients like iron, showcases the application of chemical compounds in improving nutrient absorption. This is particularly significant in physically active individuals at risk of iron depletion, illustrating the intersection of nutrition, exercise science, and biochemistry (Fernández-Lázaro et al., 2020).

Clinical Applications and Safety Evaluations

  • Clinical Efficacy in Cancer Treatment: Studies on compounds such as S-1, a novel oral anticancer drug, provide insights into the clinical applications of chemical compounds. Research focusing on its efficacy and safety in patients with advanced gastric cancer demonstrates the potential therapeutic benefits and the importance of evaluating adverse reactions for novel treatments (Sakata et al., 1998).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .

properties

IUPAC Name

1-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]pent-4-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23N3O2/c1-4-5-6-16(20)19-9-7-14(8-10-19)21-15-11-12(2)17-13(3)18-15/h4,11,14H,1,5-10H2,2-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOBSQZOLSRPBJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)CCC=C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)pent-4-en-1-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.